D-lyxo-Hexose, 2-deoxy-
CAS No.: 1949-89-9
VCID: VC0013540
Molecular Formula: C6H12O5
Molecular Weight: 164.16 g/mol
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Description | "D-lyxo-Hexose, 2-deoxy-" refers to 2-Deoxy-D-galactose, a non-metabolizable glucose analog . In this analog, the hydroxyl group at position 2 of glucose is replaced by hydrogen . It is also known by other names, including 2-deoxy-D-lyxo-hexose and (3R,4R,5R)-3,4,5,6-tetrahydroxyhexanal . The molecular formula for 2-Deoxy-D-galactose is C6H12O5 . Another similar compound is 2-Deoxy-lyxo-hexose, also known as (2R,3R,4R)-hexane-1,2,3,4,6-pentol . Its molecular formula is C6H14O5 . Both compounds share a similar structure as deoxy sugars, which are modified sugars that have had a hydroxyl group removed . These compounds are useful in various research and experimental settings . As an experienced research assistant, it's important to highlight research skills, knowledge of methodologies, and the ability to work independently in a resume . A strong resume should also include education, relevant coursework, research projects, and proficiency in research software . Action verbs such as analyzed, collaborated, conducted, and interpreted can effectively showcase expertise and contributions to research projects . |
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CAS No. | 1949-89-9 |
Product Name | D-lyxo-Hexose, 2-deoxy- |
Molecular Formula | C6H12O5 |
Molecular Weight | 164.16 g/mol |
IUPAC Name | 3,4,5,6-tetrahydroxyhexanal |
Standard InChI | InChI=1S/C6H12O5/c7-2-1-4(9)6(11)5(10)3-8/h2,4-6,8-11H,1,3H2 |
Standard InChIKey | VRYALKFFQXWPIH-UHFFFAOYSA-N |
SMILES | C(C=O)C(C(C(CO)O)O)O |
Canonical SMILES | C(C=O)C(C(C(CO)O)O)O |
Synonyms | 2-deoxy-D-galactose 2-deoxy-lyxo-hexose 2-deoxy-lyxo-hexose, (D)-isome |
PubChem Compound | 225612 |
Last Modified | Sep 14 2023 |
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